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Compound of Interest

Compound Name:
Ethyl 3-bromo-5-

fluoroisonicotinate

Cat. No.: B1420903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-bromo-5-fluoroisonicotinate is a halogenated pyridine derivative that serves as a

versatile synthetic building block in medicinal chemistry and materials science.[1] Its unique

substitution pattern, featuring both bromine and fluorine atoms on the isonicotinate core, makes

it an attractive starting material for the synthesis of complex molecular architectures. The

presence of these halogens provides reactive handles for a variety of cross-coupling reactions

and other transformations, enabling the introduction of diverse functional groups. This guide

provides a comprehensive overview of the available technical data and synthetic

methodologies related to this compound.

Chemical and Physical Properties
While extensive experimental data is not readily available in the public domain, the following

table summarizes the key chemical and physical properties of Ethyl 3-bromo-5-
fluoroisonicotinate, primarily sourced from chemical suppliers. It is important to note that

some of these values may be predicted rather than experimentally determined.
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Property Value Source

CAS Number 1214335-25-7 [2][3]

Molecular Formula C₈H₇BrFNO₂ [2][3]

Molecular Weight 248.05 g/mol [4]

Appearance
Not specified (likely a solid or

oil)

Purity Typically >97% [3]

Storage Temperature 2-8°C [3]

SMILES CCOC(=O)c1c(F)cncc1Br [2]

InChI Key Not available

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis protocol for Ethyl 3-bromo-5-fluoroisonicotinate is not

readily available in the searched literature. However, a detailed procedure for the closely

related analog, Ethyl 3-bromo-5-chloroisonicotinate, has been described and can likely be

adapted for the synthesis of the target compound.[5] This reaction involves the ortho-lithiation

of a dihalopyridine followed by quenching with an electrophile.

Proposed Synthetic Pathway
The synthesis would likely proceed via the reaction of 3-bromo-5-fluoropyridine with a strong

base, such as lithium diisopropylamide (LDA), to generate a lithiated intermediate. This

intermediate is then quenched with ethyl chloroformate to yield the desired product.
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Reactants

Reaction Conditions

Product

3-Bromo-5-fluoropyridine

1. Lithiation with LDA in THF at -78 °C

Lithium Diisopropylamide (LDA) Ethyl Chloroformate

2. Quench with Ethyl Chloroformate

Ethyl 3-bromo-5-fluoroisonicotinate

Click to download full resolution via product page

Caption: Proposed synthetic workflow for Ethyl 3-bromo-5-fluoroisonicotinate.

Detailed Experimental Protocol (Adapted from the
synthesis of Ethyl 3-bromo-5-chloroisonicotinate[5])
Materials:

3-Bromo-5-fluoropyridine

Lithium diisopropylamide (LDA) solution (e.g., 2 M in THF/heptane/ethylbenzene)

Ethyl chloroformate

Anhydrous tetrahydrofuran (THF)

Saturated sodium bicarbonate (NaHCO₃) solution
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Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Procedure:

To a solution of LDA in anhydrous THF under a nitrogen atmosphere, cooled to -78 °C, add a

solution of 3-bromo-5-fluoropyridine in anhydrous THF dropwise.

Stir the reaction mixture at -78 °C for 45 minutes.

Slowly add a solution of ethyl chloroformate over 15 minutes.

After stirring for an additional 20 minutes, quench the reaction with a saturated NaHCO₃

solution.

Extract the aqueous layer with ethyl acetate (3 x 100 mL).

Combine the organic layers and wash with water and brine.

Dry the organic layer over anhydrous Na₂SO₄ and filter.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography (e.g., using a gradient of 0-10% ethyl

acetate in hexane) to yield the final product.

Note: This protocol is for a related compound and may require optimization for the synthesis of

Ethyl 3-bromo-5-fluoroisonicotinate.

Spectroscopic Data
No experimentally determined spectroscopic data for Ethyl 3-bromo-5-fluoroisonicotinate
was found in the searched literature. For characterization, standard analytical techniques such
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as ¹H NMR, ¹³C NMR, ¹⁹F NMR, mass spectrometry, and infrared spectroscopy would be

required.

For reference, the ¹H NMR data for the analogous chloro-compound, Ethyl 3-bromo-5-

chloroisonicotinate, in DMSO-d₆ is reported as: δ 1.35 (t, 3H), 4.45 (q, 2H), 8.82 (s, 1H), 8.87

(s, 1H).[5] It is expected that the fluorine atom in the target compound would introduce

additional couplings in the NMR spectra.

Applications in Drug Discovery and Medicinal
Chemistry
Ethyl 3-bromo-5-fluoroisonicotinate is primarily utilized as a key intermediate in the

synthesis of more complex molecules for drug discovery and development.[1] The bromine

atom can be readily functionalized through various cross-coupling reactions, such as Suzuki,

Stille, or Sonogashira couplings, to introduce aryl, heteroaryl, or alkynyl groups. The fluorine

atom can enhance metabolic stability, binding affinity, and membrane permeability of the final

drug candidates.

While the general utility of this compound as a building block is well-established by chemical

suppliers, no specific examples of its incorporation into named drug candidates or its direct

biological activity have been identified in the public literature. Its role is upstream in the drug

discovery pipeline, providing a scaffold for the creation of novel chemical entities that may be

investigated for a wide range of therapeutic targets.[1]

Safety and Handling
The material should be handled in a well-ventilated area by trained professionals. Safety data

sheets (SDS) from the supplier should be consulted for detailed information on hazards,

handling, and disposal. Typical hazard statements for similar compounds include H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[3] Recommended precautionary statements include P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

[3]
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Conclusion
Ethyl 3-bromo-5-fluoroisonicotinate is a valuable research chemical with significant potential

as a building block in the synthesis of novel compounds for drug discovery and materials

science. While detailed experimental and biological data for this specific compound are sparse

in the current literature, its structural similarity to other well-characterized intermediates allows

for the confident prediction of its reactivity and the adaptation of existing synthetic protocols.

Further research and publication of its specific applications will undoubtedly enhance its value

to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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